Cas no 1996587-71-3 (3-(Chloromethyl)-6,6,6-trifluoro-3-methylhex-1-ene)

3-(Chloromethyl)-6,6,6-trifluoro-3-methylhex-1-ene is a fluorinated organic compound featuring a chloromethyl group and a trifluoromethyl moiety, making it a versatile intermediate in synthetic chemistry. Its structure combines reactivity at the chloromethyl site with the stability conferred by the trifluoromethyl group, enabling selective functionalization in complex organic transformations. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where the introduction of fluorine atoms enhances metabolic stability and bioavailability. The terminal alkene group further allows for additional modifications via cross-coupling or polymerization reactions. Its well-defined reactivity profile makes it a useful building block for advanced molecular architectures.
3-(Chloromethyl)-6,6,6-trifluoro-3-methylhex-1-ene structure
1996587-71-3 structure
Product Name:3-(Chloromethyl)-6,6,6-trifluoro-3-methylhex-1-ene
CAS No:1996587-71-3
MF:C8H12ClF3
MW:200.629092216492
CID:5285166
Update Time:2025-09-24

3-(Chloromethyl)-6,6,6-trifluoro-3-methylhex-1-ene Chemical and Physical Properties

Names and Identifiers

    • 3-(chloromethyl)-6,6,6-trifluoro-3-methylhex-1-ene
    • 1-Hexene, 3-(chloromethyl)-6,6,6-trifluoro-3-methyl-
    • 3-(Chloromethyl)-6,6,6-trifluoro-3-methylhex-1-ene
    • Inchi: 1S/C8H12ClF3/c1-3-7(2,6-9)4-5-8(10,11)12/h3H,1,4-6H2,2H3
    • InChI Key: IZCWEDDOVOQZAF-UHFFFAOYSA-N
    • SMILES: ClCC(C=C)(C)CCC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 153
  • XLogP3: 4.1
  • Topological Polar Surface Area: 0

3-(Chloromethyl)-6,6,6-trifluoro-3-methylhex-1-ene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-674359-0.05g
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1996587-71-3 95.0%
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Enamine
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Enamine
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Enamine
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Enamine
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Additional information on 3-(Chloromethyl)-6,6,6-trifluoro-3-methylhex-1-ene

Comprehensive Overview of 3-(Chloromethyl)-6,6,6-trifluoro-3-methylhex-1-ene (CAS No. 1996587-71-3)

The chemical compound 3-(Chloromethyl)-6,6,6-trifluoro-3-methylhex-1-ene (CAS No. 1996587-71-3) is a fluorinated organic molecule with significant applications in pharmaceuticals, agrochemicals, and advanced material synthesis. Its unique structure, featuring a chloromethyl group and a trifluoromethyl moiety, makes it a valuable intermediate in modern synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential in creating high-performance materials and bioactive molecules.

One of the key reasons for the growing popularity of 3-(Chloromethyl)-6,6,6-trifluoro-3-methylhex-1-ene is its role in the development of fluorinated compounds, which are widely used in drug discovery. Fluorination often enhances the metabolic stability, bioavailability, and binding affinity of pharmaceutical candidates. This compound's trifluoro group is particularly attractive for designing next-generation therapeutics, aligning with the current trend of precision medicine and targeted drug delivery.

In addition to pharmaceuticals, CAS No. 1996587-71-3 is explored in the field of agrochemicals. The incorporation of fluorine atoms into pesticides and herbicides can improve their efficacy and environmental profile. As sustainability becomes a global priority, the demand for eco-friendly agrochemicals is rising, and this compound's derivatives could play a pivotal role in meeting these needs.

From a synthetic perspective, 3-(Chloromethyl)-6,6,6-trifluoro-3-methylhex-1-ene offers versatility. The chloromethyl group serves as a reactive handle for further functionalization, enabling chemists to construct complex architectures. This aligns with the broader interest in click chemistry and modular synthesis, which are hot topics in academic and industrial research.

The compound's stability and reactivity also make it suitable for material science applications. Fluorinated polymers and coatings derived from such intermediates exhibit exceptional durability, chemical resistance, and thermal stability. These properties are highly sought after in industries like electronics, automotive, and renewable energy, where performance under extreme conditions is critical.

For researchers working with CAS No. 1996587-71-3, understanding its spectroscopic and chromatographic characteristics is essential. Analytical techniques such as NMR, HPLC, and mass spectrometry are commonly employed to verify its purity and structure. These methods are frequently searched by chemists, reflecting the importance of quality control in chemical synthesis.

Another area of interest is the scalability of 3-(Chloromethyl)-6,6,6-trifluoro-3-methylhex-1-ene production. As industries seek cost-effective and sustainable manufacturing processes, optimizing its synthesis routes—whether through catalysis or green chemistry principles—is a active research focus. This resonates with the broader push toward circular economy practices in the chemical sector.

In summary, 3-(Chloromethyl)-6,6,6-trifluoro-3-methylhex-1-ene (CAS No. 1996587-71-3) is a multifaceted compound with wide-ranging applications. Its relevance to drug discovery, sustainable agriculture, and advanced materials positions it as a key player in the future of chemical innovation. As scientific and industrial communities continue to explore its potential, this compound is likely to remain a topic of significant interest and development.

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